Cas no 72093-28-8 (1H-Purin-2,8-t2-6-amine(9CI))

• Product Name: 1H-Purin-2,8-t2-6-amine(9CI)
• CAS No: 72093-28-8
• MF: C₅H₅N₅
• MW: 139.142917871475
• CID: 548938
• PubChem ID: 136238512
• Update Time: 2025-04-19

1H-Purin-2,8-t2-6-amine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-2,8-t2-6-amine(9CI)
• ADENINE, [2,8-3H]
• [3H]-Adenine
• < 2,8-3H> adenine
• 7(9)H-[2,8-3H]purin-6-ylamine
• Adenin-2,8-T
• Adenine-2,8-3H
• Adenine,[2,8-3H]
• 72093-28-8

• Inchi： 1S/C5H5N5/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H3,6,7,8,9,10)/i1T,2T
• InChI Key： GFFGJBXGBJISGV-RVQWGROCSA-N
• SMILES： N1C([3H])=NC2=C(N)N=C([3H])N=C12

Computed Properties

• Exact Mass: 139.07094368g/mol
• Monoisotopic Mass: 139.07094368g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.5Ų

1H-Purin-2,8-t2-6-amine(9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：-
• Safety Instruction： 18
• Hazardous Material Identification：
• Storage Condition：2-8°C